Cas no 78998-97-7 (Phenol, 2,4,5-tribromo-3,6-dimethyl-)

• Product Name: Phenol, 2,4,5-tribromo-3,6-dimethyl-
• CAS No: 78998-97-7
• MF: C₈H₇Br₃O
• MW: 358.852580308914
• CID: 533557
• PubChem ID: 13040065
• Update Time: 2025-04-19

Phenol, 2,4,5-tribromo-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4,5-tribromo-3,6-dimethyl-
• 2,4,5-tribromo-3,6-dimethylphenol
• SCHEMBL3920268
• DTXSID30516028
• 78998-97-7

• Inchi： 1S/C8H7Br3O/c1-3-5(9)6(10)4(2)8(12)7(3)11/h12H,1-2H3
• InChI Key： LSWDGWUKYMCEEA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C(=C(C=1C)Br)Br)O

Computed Properties

• Exact Mass: 357.80265g/mol
• Monoisotopic Mass: 355.80470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų